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This comprehensive guide delves into the fascinating world of nonlinear optical (NLO)
materials, offering researchers, scientists, and drug development professionals a detailed
understanding of their applications and the protocols to harness their unique properties. We
move beyond a simple recitation of facts to provide in-depth, field-proven insights into why
specific materials and experimental choices are made, ensuring a robust and validated
approach to your research.

Introduction to Nonlinear Optics: Beyond the Linear
Regime

In the realm of linear optics, the optical properties of a material, such as its refractive index and
absorption coefficient, are independent of the intensity of the incident light.[1] However, when
subjected to the intense electromagnetic fields of a laser, certain materials exhibit a nonlinear
response.[2] This means their optical properties become dependent on the light intensity,
leading to a host of intriguing phenomena that have revolutionized various scientific and
technological fields.[1]
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The nonlinear response is mathematically described by the material's polarization, which can
be expanded as a power series of the applied electric field. The coefficients of this expansion,
known as the nonlinear susceptibilities (x@, x®, etc.), govern the strength of various nonlinear
effects.[3] Materials possessing a non-zero second-order susceptibility (x@) can exhibit
phenomena like second-harmonic generation (SHG), while those with a significant third-order
susceptibility (x®) are responsible for effects such as the Kerr effect and two-photon
absorption.[3]

This guide will explore key applications of NLO materials, focusing on frequency conversion
techniques like second-harmonic generation and optical parametric amplification, and their use
in advanced microscopy and material characterization.

Section 1: Frequency Conversion — Painting with
Light

One of the most powerful applications of NLO materials is the ability to change the frequency
(and thus, the color) of laser light. This opens up access to regions of the electromagnetic
spectrum that are not directly accessible with conventional laser sources.[1]

Second-Harmonic Generation (SHG): Doubling the
Frequency

Second-harmonic generation is a second-order nonlinear process where two photons of the
same frequency interact within an NLO material to generate a single photon with exactly twice
the frequency (and half the wavelength).[4] This phenomenon is particularly prominent in
materials that lack a center of inversion symmetry at the molecular level.[5]

Applications of SHG:

o Laser Technology: Green laser pointers are a common example, where an infrared laser is
frequency-doubled to produce green light.[6] In research, SHG is crucial for generating
visible and ultraviolet light from readily available near-infrared lasers.

e Bioimaging: SHG microscopy has emerged as a powerful tool for label-free imaging of
biological structures with inherent non-centrosymmetric organization, such as collagen and
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myosin.[5][7] This allows for high-resolution, three-dimensional imaging of tissues without the

need for exogenous dyes, minimizing phototoxicity.[5]

Key Materials for SHG:

A variety of crystals are employed for SHG, with the choice depending on the desired

wavelength range, power handling capabilities, and phase-matching requirements.

Crystal

Chemical Formula

Key Features

Beta-Barium Borate (BBO)

B-BaB20a

Wide transparency range, high
damage threshold, suitable for

high-power applications.[8][9]

Lithium Triborate (LBO)

LiB3Os

High damage threshold,
minimal walk-off, ideal for high-

power frequency conversion.

[8]19]

Potassium Titanyl Phosphate
(KTP)

KTiOPOa4

High nonlinear coefficients,
efficient for frequency doubling
of Nd:YAG lasers.[8][9]

Potassium Dihydrogen
Phosphate (KDP)

KH2POa4

Good UV transmission, high
damage threshold, suitable for
frequency quadrupling of
Nd:YAG lasers.[10]

Protocol for Second-Harmonic Generation Microscopy of Collagenous Tissue

This protocol provides a step-by-step guide for imaging collagen fibers in biological tissue using

SHG microscopy.

Materials:

» Mode-locked femtosecond laser (e.g., Ti:Sapphire laser tunable in the 700-1000 nm range)

[11]

e Laser-scanning confocal microscope[12]
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o High numerical aperture objective lens
o Appropriate filters to separate the SHG signal from the fundamental laser wavelength
o Tissue sample (e.qg., rat tail tendon, skin biopsy)
e Phosphate-buffered saline (PBS)
o Fixative (e.g., 4% paraformaldehyde) (optional, for fixed samples)[6]
e Mounting medium
Sample Preparation:
e Fresh Tissue:
o Excise the tissue of interest and keep it in PBS to prevent dehydration.[13]
o Mount the tissue on a microscope slide in a drop of PBS and cover with a coverslip.

o Fixed Tissue:

[¢]

Fix the tissue in 4% paraformaldehyde for a specified duration.[6]

[e]

After fixation, wash the tissue thoroughly with PBS.

o

The tissue can be embedded in paraffin or plastic for sectioning.[1]

[¢]

For imaging, deparaffinize and rehydrate the sections if necessary.
o Mount the section on a slide with a suitable mounting medium.
Imaging Procedure:

o System Alignment: Align the laser and microscope optics according to the manufacturer's
instructions to ensure optimal beam path and focus.

e Laser Tuning: Tune the femtosecond laser to an appropriate excitation wavelength for
collagen SHG, typically in the 800-900 nm range.[12]
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o Sample Placement: Place the prepared sample on the microscope stage.
e Focusing: Locate the region of interest and bring the collagen fibers into focus.
e Image Acquisition:

o Set the laser power to a level that provides a good signal-to-noise ratio without causing
sample damage.

o Select the appropriate filter cube to detect the SHG signal (at half the excitation
wavelength) and block the fundamental laser light.

o Acquire 2D or 3D (z-stack) images of the collagen structure.[11]
e Image Analysis:

o The acquired images can be analyzed to quantify collagen fiber organization, density, and
orientation.[14]

o Polarization-resolved SHG microscopy can provide more detailed information about the
ultrastructure of the collagen fibrils.[15][16]

Visualization of Second-Harmonic Generation Microscopy Workflow

Sample Preparation

SHG Imaging Data Analysis

Y
Fixation (Optional) }——{ Sectioning (Optional) }——{ Mount on Slide }——{ Femtosecond Laser Setup }——{ Microscope Alignment }——{ Image Acquisition }——{ Image Processing ‘——{ Quantification of Collagen Structure

Click to download full resolution via product page

Caption: Workflow for SHG microscopy of biological tissue.
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Optical Parametric Amplification (OPA): Tunable Light
on Demand

Optical parametric amplification is another powerful second-order nonlinear process that allows
for the generation of widely tunable coherent light. In an OPA, a high-intensity "pump" photon
interacts with a nonlinear crystal, splitting into two lower-energy photons: a "signal" and an
"idler".[17] The wavelengths of the signal and idler are determined by energy and momentum
conservation (phase-matching) and can be tuned by changing the crystal's orientation or
temperature.[17]

Applications of OPA:

o Spectroscopy: OPAs are invaluable tools in spectroscopy, providing tunable laser sources to
probe the absorption and emission spectra of molecules.[18]

o Ultrafast Science: They are essential for generating tunable femtosecond pulses used in
pump-probe experiments to study ultrafast dynamics in materials.

o Telecommunications: Fiber-based OPAs are being explored for all-optical signal processing
applications.[19]

Section 2: Characterization of Nonlinear Optical
Materials

To effectively utilize NLO materials, it is crucial to accurately characterize their nonlinear
properties. The Z-scan technique is a simple yet powerful single-beam method for measuring
the nonlinear refractive index (nz) and the nonlinear absorption coefficient ().[2][20]

The Z-scan Technique: A Window into Nonlinearity

The Z-scan technique involves translating a sample along the propagation axis (z-axis) of a
focused Gaussian laser beam and measuring the transmitted light through an aperture in the
far field.[21] The intensity-dependent refractive index and absorption of the material cause the
beam to either focus or defocus, leading to a characteristic change in the light transmitted
through the aperture as a function of the sample's position.[20]
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o Closed-Aperture Z-scan: Measures the nonlinear refractive index (nz). A small aperture is
placed before the detector, making the setup sensitive to changes in the beam's spatial
profile. A pre-focal peak followed by a post-focal valley in the transmittance curve indicates a
positive n2 (self-focusing), while a valley-peak signature signifies a negative nz (self-
defocusing).[20]

e Open-Aperture Z-scan: Measures the nonlinear absorption coefficient (). The aperture is
removed, and the entire transmitted beam is collected by the detector. A decrease in
transmittance at the focal point indicates two-photon absorption or other nonlinear absorption
processes.[20]

Protocol for Z-scan Measurement of a Liquid Sample

This protocol outlines the procedure for determining the nonlinear refractive index and
absorption coefficient of a liquid sample.

Materials:

o Pulsed laser with a Gaussian beam profile (e.g., Q-switched Nd:YAG or femtosecond laser)
e Focusing lens

o High-precision translation stage

e Optical cuvette (e.g., 1 mm path length)[22]

e Aperture

o Two photodetectors

o Beam splitter

» Data acquisition system

e Liquid sample and pure solvent

Experimental Setup and Procedure:
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e System Setup:
o Align the laser beam to be a high-quality Gaussian profile (TEMoo mode).

o Focus the beam using a lens. The sample thickness should be less than the Rayleigh
range of the focused beam.[21]

o Mount the cuvette on the translation stage, allowing it to move along the z-axis through the
focal point.

o Place a beam splitter after the sample to direct a portion of the beam to a reference
detector (to account for laser power fluctuations) and the other portion towards the signal
detector.

o For the closed-aperture measurement, place an aperture before the signal detector. For
the open-aperture measurement, this aperture is removed. It is often practical to have a
dual-arm setup to measure both simultaneously.[23]

e Sample Preparation:

o Prepare a solution of the sample in a suitable solvent.[8] Ensure the solution is free of dust
particles that could cause scattering.

o Fill the cuvette with the solution.
o Perform a baseline Z-scan on the pure solvent to determine its nonlinear contribution.
o Data Acquisition:

o Set the laser power to an appropriate level to induce a measurable nonlinear response
without damaging the sample.

o Scan the sample through the focal region by moving the translation stage.

o Record the normalized transmittance (signal detector reading / reference detector reading)
as a function of the sample position (z).

e Data Analysis:
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o Open-Aperture Data: Fit the open-aperture data to the appropriate theoretical model to

extract the nonlinear absorption coefficient ().

o Closed-Aperture Data: Divide the closed-aperture data by the corresponding open-

aperture data to isolate the effect of nonlinear refraction.[24]

o Fit the resulting curve to the theoretical model for closed-aperture Z-scan to determine the

nonlinear refractive index (n2).[5]

Visualization of Z-scan Data Analysis Workflow

Data Acquisition

Data Analysis

Results

Closed-Aperture Z-scan Data

#>| Divide Closed by Open Data

»-| Fit Divided Data —>| Determine nz (Nonlinear Refraction)

A

A

Open-Aperture Z-scan Data

»-| Fit Open-Aperture Data

Caption: Workflow for analyzing Z-scan data.

»>| Determine 3 (Nonlinear Absorption)

Click to download full resolution via product page

Section 3: Comparative Data of Common Nonlinear
Optical Materials

The selection of an appropriate NLO material is critical for the success of any application. The

following table provides a comparison of the nonlinear optical properties of some commonly

used materials. Note that these values can vary depending on the wavelength, crystal

orientation, and measurement conditions.
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Second-Order Nonlinear Two-Photon
Material Susceptibility (x®) Refractive Index Absorption (B)
(pmliV) (n2) (cm?/W) (cmIGW)
B-Barium Borate
ds1=2.2 ~3 x 10-19[3]
(BBO)
Lithium Triborate
ds2 = 0.85[25] ~1 x 10-16[3]
(LBO)
Potassium Titanyl
d24 = 3.92 ~2.4 x 10715[3]
Phosphate (KTP)
Lithium Niobate
. d3s =27.2 ~9 x 10715
(LiINbO3)
**Eused Silica (SiO2)
" 0 2.7 x 10719[3] ~0.02
Gallium Arsenide
di1a =90 ~1.5x 10713 ~26
(GaAs)
Zinc Selenide (ZnSe) dss = 33 ~6.8 x 1014 ~5.5

Note: The values for x@ are often reported as effective nonlinear coefficients (d_eff) which
depend on the phase-matching conditions. The values presented here are for specific tensor
components.

Conclusion

Nonlinear optical materials are at the heart of many cutting-edge technologies, from advanced
laser systems and high-speed telecommunications to novel bio-imaging techniques. A thorough
understanding of the underlying principles of nonlinear optics, coupled with robust experimental
protocols, is essential for harnessing the full potential of these materials. This guide has
provided a detailed overview of key applications and methodologies, empowering researchers
to confidently explore and utilize the fascinating phenomena that arise when light and matter
interact in the nonlinear regime.

References

© 2026 BenchChem. All rights reserved. 10/17 Tech Support


https://www.szlaser.com/index.php/wiki/nonlinear-index-of-refraction/
https://covesion.com/wp-content/uploads/2024/08/Non-linear-Optical-Crystals-for-QT-Print-Ready.pdf
https://www.szlaser.com/index.php/wiki/nonlinear-index-of-refraction/
https://www.szlaser.com/index.php/wiki/nonlinear-index-of-refraction/
https://www.szlaser.com/index.php/wiki/nonlinear-index-of-refraction/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2542843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Huq, R., et al. (2014). Methods of peripheral nerve tissue preparation for second harmonic
generation imaging of collagen fibers. Methods, 66(3), 335-343. [Link]

SZLASER. (2022, August 25). What is nonlinear index. [Link]
Determining non-linear optical properties using the Z-scan technique. (n.d.). SciSpace. [Link]

Mostaco-Guidolin, L. B., et al. (2021). Polarization-Sensitive Second Harmonic Generation
Microscopy for Investigations of Diseased Collagenous Tissues. Frontiers in Physics, 9,
718820. [Link]

Grange, R, et al. (2011). Imaging with second-harmonic radiation probes in living tissue.
Optics Express, 19(19), 18422-18431. [Link]

Bueno, J. M., et al. (2011). Fast image analysis in polarization SHG microscopy. Optics
Express, 19(18), 17359-17369. [Link]

Adair, R., et al. (1989). Nonlinear refractive index of optical crystals. Physical Review B,
39(6), 3537—3550. [Link]

APIPark. (2025, September 19). Define OPA: The Ultimate Guide to Understanding and
Mastering Operational Performance Analysis. [Link]

Wang, Z., et al. (2023). Multi-target and ultra-high-speed optical wireless communication
using a thin-film lithium niobate optical phased array. Nature Communications, 14(1), 3891.
[Link]

Campagnola, P. J. (n.d.). Probing Collagen Organization: Practical Guide for Second-
Harmonic Generation (SHG) Imaging. Springer Nature Experiments. [Link]

Bolger, J. A., et al. (2024). Nonlinear refraction and absorption properties of optical materials
for high-peak-power long-wave-infrared lasers. Optics Express, 32(5), 7856-7866. [Link]

Campagnola, P. J. (2011). Second Harmonic Generation Imaging Microscopy: Applications
to Diseases Diagnostics. Analytical Chemistry, 83(9), 3224-3231. [Link]

© 2026 BenchChem. All rights reserved. 11/17 Tech Support


https://pubmed.ncbi.nlm.nih.gov/23962836/
https://www.szlaser.com/news/what-is-nonlinear-index
https://typeset.io/papers/determining-non-linear-optical-properties-using-the-z-scan-2p2z7j1y1l
https://www.frontiersin.org/articles/10.3389/fphy.2021.718820/full
https://opg.optica.org/oe/fulltext.cfm?uri=oe-19-19-18422&id=222161
https://opg.optica.org/oe/fulltext.cfm?uri=oe-19-18-17359&id=221544
https://www.academia.edu/34947941/Nonlinear_refractive_index_of_optical_crystals
https://apipark.net/blog/what-is-opa/
https://www.researchgate.net/figure/Performance-characterization-of-the-OPA-a-Experimental-setup-for-measuring-the-half-wave_fig3_371302830
https://experiments.springernature.com/articles/10.1007/978-1-4939-7435-7_11
https://opg.optica.org/oe/fulltext.cfm?uri=oe-32-5-7856&id=547378
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3085887/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2542843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Yasui, T., et al. (2010). Polarization-resolved second-harmonic-generation imaging of dermal
collagen fiber in prewrinkled and wrinkled skins of ultraviolet-B-exposed mouse. Journal of
Biomedical Optics, 15(1), 016010. [Link]

Yasui, T., et al. (2004). Characterization of collagen orientation in human dermis by two-
dimensional second-harmonic-generation polarimetry. Applied Optics, 43(14), 2861-2867.
[Link]

KnowledgeHut. (2023, October 19). What are Organizational Process Assets (OPA)? [Link]

Légaré, F., et al. (2007). Polarization-resolved second harmonic microscopy of skeletal
muscle in sepsis. Optics Express, 15(14), 8604-8613. [Link]

Z-scan technique. (n.d.). In Wikipedia. Retrieved February 19, 2026, from [Link]

Lu, F., et al. (2005). Reflection Z-scan technique for the study of nonlinear refraction and
absorption of a single interface and thin film. Journal of the Optical Society of America B,
22(5), 947-954. [Link]

Latour, G., et al. (2017). Imaging Collagen in Scar Tissue: Developments in Second
Harmonic Generation Microscopy for Biomedical Applications. Molecules, 22(8), 1338. [Link]

Z-scan. (n.d.). EKSPLA. [Link]

Racedo N., F. (n.d.). Experimental setup for the Z-Scan technique; the sample travels along
the focal axis of the laser beam. ResearchGate. [Link]

Rivard, M., et al. (2023). Fast polarization-sensitive second-harmonic generation microscopy
based on off-axis interferometry. Optica, 10(2), 163-170. [Link]

ATMACSS. (2025, June 10). How Operational Performance Analysis Improves Your
Company? [Link]

Mero, M., et al. (2005). Generation of green second harmonic radiation in LBO, BiBO, KTP,
and PPLN crystals using passively Q-switched. MSpace. [Link]

© 2026 BenchChem. All rights reserved. 12 /17 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2873413/
https://www.researchgate.net/figure/Effects-of-sample-preparation-procedures-on-SHG-polarimetry-a-and-b-are-SHG-radar_fig4_8501257
https://www.knowledgehut.com/blog/project-management/what-are-organizational-process-assets-opa
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2034375/
https://en.wikipedia.org/wiki/Z-scan_technique
https://opg.optica.org/josab/abstract.cfm?uri=josab-22-5-947
https://www.mdpi.com/1420-3049/22/8/1338
https://ekspla.com/applications/z-scan/
https://www.researchgate.net/figure/Experimental-setup-for-the-Z-Scan-technique-the-sample-travels-along-the-focal-axis_fig2_342371285
https://opg.optica.org/optica/fulltext.cfm?uri=optica-10-2-163&id=525732
https://atmacss.com/blog/operational-performance-analysis
https://mspace.lib.umanitoba.ca/handle/1993/213
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2542843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Liao, C.-S., et al. (2008). Polarization ellipticity compensation in polarization second-
harmonic generation microscopy without specimen rotation. Journal of Biomedical Optics,
13(1), 014006. [Link]

Nonlinear Optical Crystals. (n.d.). Covesion. [Link]

Kumar, S., et al. (2015). Nonlinear Refractive Index n 2 of Different Materials. ResearchGate.
[Link]

limura, T., & Sato, T. (n.d.). SHG imaging and quantitative analysis of bone collagen fibers
using a multiphoton microscope. Nikon. [Link]

de Araujo, C. B., et al. (1995). Close-Field Eclipsing Z-Scan Technique for the Determination
of the Nonlinear Refraction in Liquids. IEEE Xplore. [Link]

Chen, Y., et al. (2023). Super-Resolution Second-Harmonic Generation Imaging with
Multifocal Structured Illlumination Microscopy. Nano Letters, 23(18), 8437—-8444. [Link]

Z-Scan Technique for Nonlinear Optics. (n.d.). Scribd. [Link]
Policy Performance. (n.d.). Open Policy Agent. [Link]
Refractivelndex.INFO. (n.d.). Refractive index database. [Link]

Sfeir, M. Y., et al. (2012). Dual-arm Z-scan technique to extract dilute solute nonlinearities
from solution measurements. Optics Express, 20(28), 29465-29477. [Link]

Tuer, A., et al. (2009). Second harmonic generation x tensor microscopy for tissue imaging.
Applied Physics Letters, 94(18), 181103. [Link]

Georgieva, E., et al. (2006). Second Harmonic Generation Confocal Microscopy of Collagen
Type | from Rat Tendon Cryosections. Biophysical Journal, 91(11), 4247-4255. [Link]

Marks, D. L., et al. (2010). Measurements of nonlinear refractive index in scattering media.
Journal of the Optical Society of America B, 27(10), 2097-2104. [Link]

Cisek, R., et al. (2013). CARS and SHG microscopy to follow the collagen production in
living human corneal fibroblasts and mesenchymal stem cells in fib. arXiv. [Link]

© 2026 BenchChem. All rights reserved. 13/17 Tech Support


https://www.spiedigitallibrary.org/journals/journal-of-biomedical-optics/volume-13/issue-1/014006/Polarization-ellipticity-compensation-in-polarization-second-harmonic-generation-microscopy-without/10.1117/1.2830656.full
https://www.covesion.com/knowledge-hub/nonlinear-optical-crystals/
https://www.researchgate.net/figure/Nonlinear-Refractive-Index-n-2-of-Different-Materials_tbl1_280310705
https://www.microscope.healthcare.nikon.com/en_EU/learn/app/shg-imaging-and-quantitative-analysis-of-bone-collagen-fibers-using-a-multiphoton-microscope
https://ieeexplore.ieee.org/document/545564
https://pubs.acs.org/doi/10.1021/acs.nanolett.3c01903
https://www.scribd.com/document/443658259/Z-Scan-Technique-for-Nonlinear-Optics
https://www.openpolicyagent.org/docs/latest/performance/
https://refractiveindex.info/
https://www.researchgate.net/publication/234057905_Dual-arm_Z-scan_technique_to_extract_dilute_solute_nonlinearities_from_solution_measurements
https://pubs.aip.org/aip/apl/article/94/18/181103/1041916/Second-harmonic-generation-tensor-microscopy-for
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1635688/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3057410/
https://arxiv.org/abs/1301.1278
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2542843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Obayes, H. R., et al. (2018). SYNTHESIS AND NONLINEAR OPTICAL PROPERTIES OF
IONIC LIQUIDS LIKE BY Z-SCAN TECHNIQUE. International Journal of Pharmaceutical
Sciences and Research, 9(12), 5285-5291. [Link]

Al-Ammar, K. A. H. (2016). Study of Nonlinear Optical Properties of Nematic Liquid Crystal
Material by Z-Scan Technique. World Scientific News, 52, 57-69. [Link]

Dancus, |., et al. (2012). Z-SCAN AND |-SCAN METHODS FOR CHARACTERIZATION OF
DNA OPTICAL NONLINEARITIES. Romanian Reports in Physics, 64(3), 967-979. [Link]

MetaLaser. (2023, August 24). Comparing Different Nonlinear Optical Crystals For
Frequency Conversion: BBO, LBO, And KTP. [Link]

Second-Harmonic Generation (SHG) Imaging Microscopy with ps Pulsed Lasers. (n.d.).
PicoQuant. [Link]

Wang, J., et al. (2015). The numerical methods for analyzing the Z-scan data. Journal of
Nonlinear Optical Physics & Materials, 24(01), 1550002. [Link]

APPLICATION NOTE - Z-Scan for the Characterization of Transparent Optical Materials.
(n.d.). Newport. [Link]

Carpenter, A. (2017, June 15). Quantifying microscopy images: top 10 tips for image
acquisition. Carpenter-Singh Lab. [Link]

Roberts, D. A. (1992). Wavelength variation of the second-order nonlinear coefficients of
KNbOS3, KTiOPO4, KTiOAsO4, LINbO3, LilO3, - R-BaB204, KH2PO4, and LiB30O5 crystals.
IEEE Journal of Quantum Electronics, 28(10), 2057-2074. [Link]

Nonlinear Crystals for Harmonics Generation. (2025, April 8). Optogama. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 14 /17 Tech Support


https://ijpsr.com/bft-article/synthesis-and-nonlinear-optical-properties-of-ionic-liquids-like-by-z-scan-technique/
https://www.infona.pl/resource/bwmeta1.element.psjd-92797746-9d33-4f93-b60f-325b341f22b7
https://www.rrp.infim.ro/2012_64_3/A25.pdf
https://www.meta-laser.com/blogs/news/comparing-different-nonlinear-optical-crystals-for-frequency-conversion-bbo-lbo-and-ktp
https://www.picoquant.com/images/uploads/pages/files/5782/appnote_shg.pdf
https://www.worldscientific.com/doi/abs/10.1142/S021886351550002X
https://www.newport.com/n/z-scan-for-the-characterization-of-transparent-optical-materials
https://carpenter-singh-lab.broadinstitute.org/blog/quantifying-microscopy-images-top-10-tips-image-acquisition
https://as-photonics.com/wp-content/uploads/2021/08/Wavelength-variation-of-the-second-order-nonlinear-coefficients.pdf
https://optogama.com/product/nonlinear-crystals-for-harmonics-generation/
https://www.benchchem.com/product/b2542843?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2542843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sources

1. Methods of peripheral nerve tissue preparation for second harmonic generation imaging of
collagen fibers - PubMed [pubmed.ncbi.nlm.nih.gov]

2. ekspla.com [ekspla.com]

3. What is nonlinear index - SZLASER [szlaser.com]
4. OPG [opg.optica.org]

5. scispace.com [scispace.com]

6. Polarization-resolved second harmonic microscopy of skeletal muscle in sepsis - PMC
[pmc.ncbi.nlm.nih.gov]

7. SHG imaging and quantitative analysis of bone collagen fibers using a multiphoton
microscope | Application Notes | Resources | Nikon Instruments Inc.
[microscope.healthcare.nikon.com]

8. revroum.lew.ro [revroum.lew.ro]

9. Comparing Different Nonlinear Optical Crystals For Frequency Conversion: BBO, LBO,
And KTP - MetaLaser [meta-laser.com]

10. researchgate.net [researchgate.net]

11. Second Harmonic Generation Imaging Microscopy: Applications to Diseases Diagnostics
- PMC [pmc.ncbi.nlm.nih.gov]

12. mdpi.com [mdpi.com]
13. OPG [opg.optica.org]
14. OPG [opg.optica.org]

15. Frontiers | Polarization-Sensitive Second Harmonic Generation Microscopy for
Investigations of Diseased Collagenous Tissues [frontiersin.org]

16. Polarization-resolved second-harmonic-generation imaging of dermal collagen fiber in
prewrinkled and wrinkled skins of ultraviolet-B-exposed mouse - PMC [pmc.ncbi.nlm.nih.gov]

17. Second Harmonic Generation Confocal Microscopy of Collagen Type | from Rat Tendon
Cryosections - PMC [pmc.ncbi.nim.nih.gov]

18. OPG [opg.optica.org]
19. researchgate.net [researchgate.net]

20. Z-scan technique - Wikipedia [en.wikipedia.org]

© 2026 BenchChem. All rights reserved. 15/17 Tech Support


https://pubmed.ncbi.nlm.nih.gov/23962836/
https://pubmed.ncbi.nlm.nih.gov/23962836/
https://ekspla.com/applications/biomedical-scientific/laser-spectroscopy/z-scan/
https://www.szlaser.com/index.php/wiki/nonlinear-index-of-refraction/
https://opg.optica.org/josab/viewmedia.cfm?uri=josab-13-7-1491&html=true
https://scispace.com/pdf/determining-non-linear-optical-properties-using-the-z-scan-5bibsz2bhe.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6490978/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6490978/
https://www.microscope.healthcare.nikon.com/resources/application-notes/shg-imaging-and-quantitative-analysis-of-bone-collagen-fibers-using-a-multiphoton-microscope
https://www.microscope.healthcare.nikon.com/resources/application-notes/shg-imaging-and-quantitative-analysis-of-bone-collagen-fibers-using-a-multiphoton-microscope
https://www.microscope.healthcare.nikon.com/resources/application-notes/shg-imaging-and-quantitative-analysis-of-bone-collagen-fibers-using-a-multiphoton-microscope
https://revroum.lew.ro/wp-content/uploads/2022/04/Art%2005.pdf
https://www.meta-laser.com/news/comparing-different-nonlinear-optical-crystals-70339590.html
https://www.meta-laser.com/news/comparing-different-nonlinear-optical-crystals-70339590.html
https://www.researchgate.net/figure/Effects-of-sample-preparation-procedures-on-SHG-polarimetry-a-and-b-are-SHG-radar_fig2_8635483
https://pmc.ncbi.nlm.nih.gov/articles/PMC3104727/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3104727/
https://www.mdpi.com/1422-0067/18/8/1772
https://opg.optica.org/boe/viewmedia.cfm?uri=boe-2-9-2532&html=true
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-18-16-17209&html=true
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2021.726996/full
https://www.frontiersin.org/journals/physics/articles/10.3389/fphy.2021.726996/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC6975235/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6975235/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1779934/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1779934/
https://opg.optica.org/ome/viewmedia.cfm?uri=ome-14-3-696&html=true
https://www.researchgate.net/figure/Performance-characterization-of-the-OPA-a-Experimental-setup-for-measuring-the-half-wave_fig3_396175482
https://en.wikipedia.org/wiki/Z-scan_technique
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2542843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 21. researchgate.net [researchgate.net]
e 22. wuomus.edu.ig [wuomus.edu.iq]

e 23. researchgate.net [researchgate.net]
e 24. newport.com [newport.com]

e 25. covesion.com [covesion.com]

 To cite this document: BenchChem. [Unlocking the Potential of Light: A Guide to Applications
of Nonlinear Optical Materials]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2542843/docs#unlocking-the-potential-of-light-a-
guide-to-applications-of-nonlinear-optical-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 16 /17 Tech Support


https://www.researchgate.net/figure/Experimental-setup-for-the-Z-Scan-technique-the-sample-travels-along-the-focal-axis-of_fig2_324175048
https://wwww.uomus.edu.iq/lecture/5.pdf
https://www.researchgate.net/publication/233776758_Dual-arm_Z-scan_technique_to_extract_dilute_solute_nonlinearities_from_solution_measurements
https://www.newport.com/medias/sys_master/images/images/hb4/h45/8797308878878/Z-Scan-for-the-Characterization-of-Transparent-Optical-Materials-App-Note-34.pdf
https://covesion.com/wp-content/uploads/2024/08/Non-linear-Optical-Crystals-for-QT-Print-Ready.pdf
https://www.benchchem.com/product/b2542843/docs#unlocking-the-potential-of-light-a-guide-to-applications-of-nonlinear-optical-materials
https://www.benchchem.com/product/b2542843/docs#unlocking-the-potential-of-light-a-guide-to-applications-of-nonlinear-optical-materials
https://www.benchchem.com/product/b2542843/docs#unlocking-the-potential-of-light-a-guide-to-applications-of-nonlinear-optical-materials
https://www.benchchem.com/product/b2542843/docs#unlocking-the-potential-of-light-a-guide-to-applications-of-nonlinear-optical-materials
https://www.benchchem.com/product/b2542843?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2542843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 17 /17 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2542843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

